Cas no 304874-43-9 (Butyl (7,7-Dimethyl-2-oxobicyclo2.2.1heptan-1-yl)methanesulfonate)

• Product Name: Butyl (7,7-Dimethyl-2-oxobicyclo2.2.1heptan-1-yl)methanesulfonate
• CAS No: 304874-43-9
• MF: C₁₄H₂₄O₄S
• MW: 288.402963638306
• CID: 2084634
• Update Time: 2025-05-20

Butyl (7,7-Dimethyl-2-oxobicyclo2.2.1heptan-1-yl)methanesulfonate Chemical and Physical Properties

Names and Identifiers

• n-Butyl (+/-)-10-Camphorsulfonate
• Butyl (7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonate
• Camphor Sulfonic Acid Butyl Ester
• Butyl (7,7-Dimethyl-2-oxobicyclo2.2.1heptan-1-yl)methanesulfonate

• Inchi： 1S/C14H24O4S/c1-4-5-8-18-19(16,17)10-14-7-6-11(9-12(14)15)13(14,2)3/h11H,4-10H2,1-3H3
• InChI Key： HYASADRKMNREJD-UHFFFAOYSA-N
• SMILES： C(S(OCCCC)(=O)=O)C12C(C)(C)C(CC1)CC2=O

Additional information on Butyl (7,7-Dimethyl-2-oxobicyclo2.2.1heptan-1-yl)methanesulfonate

Introduction to Butyl (7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonate (CAS No. 304874-43-9)

Butyl (7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonate, with the CAS number 304874-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by their complex bicyclic structures and functional groups, which contribute to their unique chemical properties and potential applications.

The molecular structure of Butyl (7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonate consists of a bicyclo[2.2.1]heptane core substituted with a dimethyl group at the 7-position and an oxo group at the 2-position. This arrangement creates a rigid framework that influences the compound's reactivity and interaction with biological systems. The presence of a methanesulfonate group at one end of the molecule further enhances its solubility in polar solvents, making it suitable for various biochemical applications.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, and compounds like Butyl (7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonate have emerged as promising candidates. The bicyclic core structure is known for its ability to mimic natural products and bioactive molecules, providing a rich scaffold for medicinal chemists to explore.

One of the most compelling aspects of this compound is its potential in the design of enzyme inhibitors. The unique spatial arrangement of atoms in its structure allows it to interact with specific binding sites on enzymes, potentially modulating their activity. This has led to several studies investigating its efficacy as an inhibitor for various therapeutic targets. For instance, researchers have explored its interactions with proteases and kinases, which are key players in numerous disease pathways.

The methanesulfonate group in Butyl (7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonate also contributes to its biological activity by enhancing binding affinity and selectivity. This group is commonly found in bioactive molecules due to its ability to form stable ionic interactions with charged residues in proteins. Such interactions are crucial for the development of high-affinity ligands that can selectively target specific biological pathways.

Recent advancements in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques have been employed to predict how Butyl (7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonate interacts with target proteins at the atomic level. These simulations have provided valuable insights into its binding mode and have guided the optimization of its structure for improved efficacy.

In addition to its potential as an enzyme inhibitor, this compound has also been investigated for its role in material science applications. The rigid bicyclic structure and the presence of functional groups make it a suitable candidate for designing polymers with specific properties. Researchers have explored its use in creating novel materials with enhanced thermal stability and mechanical strength.

The synthesis of Butyl (7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonate presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more accessible to researchers. Catalytic processes and innovative reaction pathways have enabled the efficient production of this compound on a larger scale, facilitating further research and development.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of this compound. Preclinical studies have shown promising results in several disease models, indicating its potential as a lead compound for new drug candidates. These studies have focused on evaluating its safety profile and pharmacokinetic properties, which are essential for any candidate entering clinical development.

The future directions for research on Butyl (7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonate are multifaceted. Further investigation into its mechanisms of action will be crucial for understanding how it interacts with biological systems at a molecular level. Additionally, exploring derivatives of this compound may lead to the discovery of even more potent and selective bioactive molecules.

In conclusion, Butyl (7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonate (CAS No. 304874-43-9) is a versatile compound with significant potential in both pharmaceutical and material science applications。 Its unique structural features make it an attractive scaffold for drug discovery， while its functional groups enhance its solubility and binding affinity。 As research continues， this compound is likely to play an increasingly important role in developing new therapies and innovative materials。